N-(3-aminobenzyl)-N-ethyl-2,2,2-trifluoroacetamide

• IUPAC Name: N-[(3-aminophenyl)methyl]-N-ethyl-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C11H13F3N2O/c1-2-16(10(17)11(12,13)14)7-8-4-3-5-9(15)6-8/h3-6H,2,7,15H2,1H3
• InChI Key: ZIXBGSZHILOFCT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC(=CC=C1)N)C(=O)C(F)(F)F
• Molecular Formula: C11H13F3N2O
• DSSTOX Substance ID: DTXSID201192040
• Molecular Weight: 246.23 g/mol
• CAS RN: 1087792-17-3

Description

“N-(3-aminobenzyl)-N-ethyl-2,2,2-trifluoroacetamide” is a complex organic compound. It contains an amine group (-NH2) attached to a benzyl group, which is further connected to an ethyl group and a trifluoroacetamide group.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through nucleophilic substitution or addition reactions. For example, 3-aminobenzamide can be prepared through the reduction of 3-nitrobenzamide by catalytic hydrogenation.

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the presence of the amine, benzyl, ethyl, and trifluoroacetamide groups. These groups could potentially engage in various intermolecular interactions, affecting the overall structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoroacetamide group could potentially increase the compound’s stability and resistance to hydrolysis.

Scientific Research Applications

Enzymatic Resolution and Chemical Synthesis

The ionic liquid N-ethyl pyridinium trifluoroacetate, closely related to the chemical structure , has been employed in enzymatic resolution processes. This innovative approach utilizes a commercial protease for resolving N-acetyl amino acid esters, demonstrating significantly enhanced enantiomeric excess (ee) with minimal ionic liquid concentration. Such advancements indicate the potential for similar compounds, including N-(3-aminobenzyl)-N-ethyl-2,2,2-trifluoroacetamide, in enzymatic resolutions, highlighting their importance in producing optically pure compounds (Zhao & Malhotra, 2002).

Imaging and Diagnostic Tools

Fluorinated o-aminophenol derivatives, based on modifications of the simple 2-aminophenol group, have been developed into pH-sensitive probes for intracellular measurement. These derivatives, including compounds with structural similarities to this compound, showcase negligible affinity for physiological levels of ions other than the intended target, demonstrating their utility in bioimaging and diagnostic applications (Rhee, Levy, & London, 1995).

Chemical Modification and Synthesis

The trifluoroacetic acid (TFA) has been used for the selective deprotection of N-Benzyloxymethyl (BOM) groups from pyrimidine and dihydropyrimidine ring systems, showcasing the versatility of trifluoroacetamide-based compounds in chemical synthesis. This indicates the role of similar compounds in selective chemical modifications, especially in sensitive molecular frameworks (Defrees, Reddy, & Cassady, 1988).

Pharmaceutical Development

In pharmaceutical research, compounds like this compound serve as building blocks for the development of potential proteinase inhibitors. For example, the synthesis of a peptidyl 2,2-difluoro-3-aminopropionate, through reactions involving similar compounds, illustrates their applicability in designing novel therapeutics (Angelastro, Bey, Mehdi, & Peet, 1992).

Advanced Materials and Catalysis

The encapsulation of halides within the cavity of a pentafluorophenyl-substituted tripodal amine receptor demonstrates the potential of this compound-related compounds in materials science. Such compounds can act as sophisticated hosts for small molecules, indicating their importance in the development of advanced materials and catalysis systems (Lakshminarayanan, Ravikumar, Suresh, & Ghosh, 2007).